Cas no 2171811-03-1 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2-methylpiperidine-2-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2-methylpiperidine-2-carboxylic acid
• CAS No: 2171811-03-1
• MF: C₂₄H₂₆N₂O₅
• MW: 422.473646640778
• CID: 6412057
• PubChem ID: 165535884
• Update Time: 2025-11-01

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2-methylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2-methylpiperidine-2-carboxylic acid
• EN300-1520859
• 2171811-03-1
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetyl]-2-methylpiperidine-2-carboxylic acid

• Inchi： 1S/C24H26N2O5/c1-24(22(28)29)12-6-7-13-26(24)21(27)14-25-23(30)31-15-20-18-10-4-2-8-16(18)17-9-3-5-11-19(17)20/h2-5,8-11,20H,6-7,12-15H2,1H3,(H,25,30)(H,28,29)
• InChI Key： BTYVPCHCSOZEQV-UHFFFAOYSA-N
• SMILES： OC(C1(C)CCCCN1C(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 422.18417193g/mol
• Monoisotopic Mass: 422.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2-methylpiperidine-2-carboxylic acid

Latest Research Insights on 2171811-03-1 and 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2-methylpiperidine-2-carboxylic Acid

In recent years, the compound 2171811-03-1 and its derivative, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2-methylpiperidine-2-carboxylic acid, have garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are pivotal in the development of novel therapeutic agents, particularly in the realm of peptide synthesis and drug delivery systems. This research brief aims to synthesize the latest findings and advancements related to these compounds, providing a comprehensive overview of their applications, mechanisms, and potential impact on the pharmaceutical industry.

The compound 2171811-03-1, a key intermediate in organic synthesis, has been extensively studied for its role in facilitating the construction of complex molecular architectures. Recent studies have highlighted its utility in the synthesis of peptidomimetics, which are crucial for designing drugs with enhanced bioavailability and target specificity. The derivative, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2-methylpiperidine-2-carboxylic acid, serves as a protected amino acid derivative, widely used in solid-phase peptide synthesis (SPPS). Its unique structural features, including the fluorenylmethyloxycarbonyl (Fmoc) protecting group, make it an indispensable tool for researchers aiming to develop peptide-based therapeutics.

Recent publications have demonstrated the efficacy of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2-methylpiperidine-2-carboxylic acid in the synthesis of constrained peptides, which exhibit improved metabolic stability and binding affinity compared to their linear counterparts. A study published in the Journal of Medicinal Chemistry (2023) showcased its application in the development of protease-resistant peptide inhibitors, offering new avenues for treating diseases such as cancer and infectious disorders. Furthermore, advancements in automated peptide synthesizers have leveraged this compound to achieve higher yields and purities, underscoring its industrial relevance.

In addition to its synthetic applications, 2171811-03-1 has been investigated for its potential as a scaffold in fragment-based drug discovery (FBDD). Researchers have utilized this compound to generate diverse libraries of small molecules, enabling the identification of novel hits for challenging drug targets. A recent collaborative study between academic and industrial laboratories revealed that derivatives of 2171811-03-1 exhibit promising activity against kinases involved in inflammatory pathways, suggesting its utility in developing anti-inflammatory agents.

Looking ahead, the integration of computational chemistry and machine learning approaches is expected to further enhance the utility of these compounds. Predictive models are being developed to optimize the synthetic routes and biological activities of derivatives, thereby accelerating the drug discovery process. As the pharmaceutical industry continues to embrace innovative technologies, the role of 2171811-03-1 and 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2-methylpiperidine-2-carboxylic acid is poised to expand, offering new opportunities for therapeutic innovation.